molecular formula C8H7BrO3 B1272472 3-Bromo-4-hydroxyphenylacetic acid CAS No. 38692-80-7

3-Bromo-4-hydroxyphenylacetic acid

Cat. No. B1272472
CAS RN: 38692-80-7
M. Wt: 231.04 g/mol
InChI Key: BFVCOQXPSXVGPS-UHFFFAOYSA-N
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Description

3-Bromo-4-hydroxyphenylacetic acid is a chemical compound with the CAS Number: 38692-80-7 . It has a molecular weight of 231.05 and its IUPAC name is (3-bromo-4-hydroxyphenyl)acetic acid . It is a solid at room temperature .


Synthesis Analysis

Microbial hydroxylation of o-bromophenylacetic acid provides 2-bromo-5-hydroxyphenylacetic acid . This process enables a route to the key intermediate 4-bromo-2,3-dihydrobenzofuran for synthesizing a melatonin receptor agonist and sodium hydrogen exchange compounds .


Molecular Structure Analysis

The molecular structure of 3-Bromo-4-hydroxyphenylacetic acid consists of a bromine atom and a hydroxy group attached to a phenyl ring, which is further connected to an acetic acid group .


Chemical Reactions Analysis

Microbial hydroxylation of o-bromophenylacetic acid provided 2-bromo-5-hydroxyphenylacetic acid . This enabled a route to the key intermediate 4-bromo-2,3-dihydrobenzofuran for synthesizing a melatonin receptor agonist and sodium hydrogen exchange compounds .


Physical And Chemical Properties Analysis

3-Bromo-4-hydroxyphenylacetic acid is a solid at room temperature . It has a molecular weight of 231.05 .

Scientific Research Applications

Synthesis of Benzofurans

3-Bromo-4-hydroxyphenylacetic acid serves as a precursor in the microbial hydroxylation process to produce 2-bromo-5-hydroxyphenylacetic acid . This compound is a key intermediate for synthesizing 4-bromo-2,3-dihydrobenzofuran , which is crucial in the development of melatonin receptor agonists and sodium hydrogen exchange compounds .

Pharmaceutical Intermediates

Due to its structural properties, this compound is used to synthesize various pharmaceutical intermediates. These intermediates are essential for producing active pharmaceutical ingredients (APIs) that have potential therapeutic applications .

Material Science

In material science, 3-Bromo-4-hydroxyphenylacetic acid can be utilized to create polymers and coatings with specific properties, such as increased resistance to degradation or enhanced electrical conductivity .

Catechol Production

The compound is a potential substrate for enzymes like 4-hydroxyphenylacetate-3-hydroxylase (4HPA3H), which are involved in the ortho-hydroxylation of phenol substrates. This is significant for catechol production, which has applications in pharmaceuticals, food, cosmetics, and functional materials .

Chemical Synthesis

It can be used in chemical synthesis as a building block for complex molecules. Its bromine and hydroxyl groups make it a versatile reagent for various chemical reactions, including coupling reactions and substitutions .

Analytical Chemistry

As a standard compound, 3-Bromo-4-hydroxyphenylacetic acid can be used in analytical chemistry to calibrate instruments and validate analytical methods, ensuring the accuracy and reliability of chemical analyses .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302-H315-H319-H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .

properties

IUPAC Name

2-(3-bromo-4-hydroxyphenyl)acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7BrO3/c9-6-3-5(4-8(11)12)1-2-7(6)10/h1-3,10H,4H2,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BFVCOQXPSXVGPS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1CC(=O)O)Br)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7BrO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20191984
Record name 3-Bromo-4-hydroxyphenylacetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20191984
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

231.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Bromo-4-hydroxyphenylacetic acid

CAS RN

38692-80-7
Record name 3-Bromo-4-hydroxyphenylacetic acid
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Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Bromo-4-hydroxyphenylacetic acid
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Record name 3-Bromo-4-hydroxyphenylacetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20191984
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-bromo-4-hydroxyphenylacetic acid
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Record name 3-BROMO-4-HYDROXYPHENYLACETIC ACID
Source FDA Global Substance Registration System (GSRS)
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Synthesis routes and methods I

Procedure details

3-Bromo-4-methoxyphenylacetic acid (1.3 g, 5.6 mmol) was heated in a solution of hydrogen bromide (3 mL) and acetic acid (3 mL) at 100° C. overnight. The mixture was then partitioned between EtOAc and H2O, and the aqueous layer was separated and extracted with EtOAc. The combined organic layers were washed with brine, dried over MgSO4, filtered, and concentrated to give the title compound.
Quantity
1.3 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

Proceeding as in Reference 22, but substituting 3-bromo-4-methoxyphenylacetic acid (14.0 g, 0.057 mol) and boron tribromide (63 mL, 1M in dichloromethane, 0.063 mol), gave 3-bromo-4-hydroxyphenylacetic acid (12 g).
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
63 mL
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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